molecular formula C8H8O3S B14831486 2-Hydroxy-6-(methylthio)benzoic acid

2-Hydroxy-6-(methylthio)benzoic acid

Cat. No.: B14831486
M. Wt: 184.21 g/mol
InChI Key: YCOMGHYEFPWLSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hydroxy-6-(methylthio)benzoic acid is a benzoic acid derivative featuring a hydroxyl (-OH) group at position 2 and a methylthio (-SCH₃) group at position 5. 6-MSA is a crystalline solid soluble in organic solvents like DMSO and serves as a key structural motif in antibiotics (e.g., chloramphenicol) and anticancer agents .

Properties

Molecular Formula

C8H8O3S

Molecular Weight

184.21 g/mol

IUPAC Name

2-hydroxy-6-methylsulfanylbenzoic acid

InChI

InChI=1S/C8H8O3S/c1-12-6-4-2-3-5(9)7(6)8(10)11/h2-4,9H,1H3,(H,10,11)

InChI Key

YCOMGHYEFPWLSX-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=CC(=C1C(=O)O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-6-(methylthio)benzoic acid can be achieved through several methods. One common approach involves the methylation of 2-hydroxybenzoic acid (salicylic acid) using methyl iodide in the presence of a base such as potassium carbonate. The reaction typically occurs under reflux conditions, leading to the formation of the desired product.

Industrial Production Methods

Industrial production of 2-Hydroxy-6-(methylthio)benzoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-6-(methylthio)benzoic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

    Reduction: Reduction of the compound can lead to the formation of thiols or thioethers, depending on the reducing agent used.

    Substitution: The hydroxyl group can participate in nucleophilic substitution reactions, leading to the formation of esters or ethers.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

    Reduction: Lithium aluminum hydride, sodium borohydride.

    Substitution: Alkyl halides, acid chlorides.

Major Products Formed

    Oxidation: Sulfoxides, sulfones.

    Reduction: Thiols, thioethers.

    Substitution: Esters, ethers.

Scientific Research Applications

2-Hydroxy-6-(methylthio)benzoic acid has several scientific research applications:

    Chemistry: It serves as a precursor for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

    Biology: The compound is used in studies related to enzyme inhibition and protein interactions.

    Industry: The compound is utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-6-(methylthio)benzoic acid involves its interaction with specific molecular targets. The hydroxyl and methylthio groups play crucial roles in binding to enzymes or receptors, leading to inhibition or activation of biological pathways. For example, the compound may inhibit cyclooxygenase enzymes, reducing the production of pro-inflammatory mediators.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

The position and nature of substituents on the benzoic acid scaffold significantly influence solubility, acidity, and bioactivity. Below is a comparative analysis:

Table 1: Substituent Effects on Key Properties
Compound Name Substituent (Position) Solubility pKa (Estimated) Key References
2-Hydroxy-6-(methylthio)benzoic acid -SCH₃ (6) Moderate (DMSO) ~3.5–4.0* Inferred from analogs
2-Hydroxy-6-methylbenzoic acid (6-MSA) -CH₃ (6) Soluble in DMSO ~2.8–3.2
Lunularic acid -CH₂CH₂C₆H₄OH (6) Chloroform:methanol ~4.5–5.0
Anacardic acid (C15:3) -C₁₅H₂₅ (6) Organic solvents ~4.0–4.5
2-Hydroxy-6-(non-8-enyl)benzoic acid -C₉H₁₇ (6) Organic solvents ~4.2–4.7

*The methylthio group’s electron-donating nature may raise the pKa compared to hydroxyl groups.

Key Observations:
  • Electronic Effects : The methylthio group (-SCH₃) is less polar than hydroxyl (-OH) but more polar than alkyl chains (e.g., -C₁₅H₂₅). This may enhance membrane permeability compared to hydroxylated analogs .
  • Bioactivity : Long alkyl/alkenyl chains (e.g., in anacardic acids) improve lipid solubility, enhancing antimicrobial activity . In contrast, 6-MSA’s methyl group balances solubility and target binding for antibiotic applications .
  • Synthetic Accessibility : Sulfur-containing analogs like 2-hydroxy-6-(methylthio)benzoic acid may require thiolation steps (e.g., using KSCN/Br₂ in acetic acid), as seen in benzothiazole syntheses .

Structural Analogues in Drug Development

  • 6-Methylbenzo[b]thiophene-2-carboxylic acid (CAS 1467-86-3): Features a thiophene ring instead of a benzene core, highlighting sulfur’s role in modulating aromatic system reactivity .
  • 2-Methoxy-6-(trifluoromethyl)benzoic acid (CAS 119692-41-0): The trifluoromethyl group enhances metabolic stability, a strategy applicable to methylthio derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.